Cas no 41944-86-9 ((+)-Abscisic Aldehyde)

(+)-Abscisic Aldehyde Properties

Names and Identifiers

• (+)-Abscisic Aldehyde
• Abscisic aldehyde, (+)-
• (+)-Abscisyl aldehyde
• CHEBI:31157
• (2Z,4E)-5-((1S)-1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-2,4-pentadienal
• Q13476484
• 2-cis-(+)-abscisic aldehyde
• BDU56T3CXY
• SCHEMBL98690
• DTXSID101045385
• UNII-BDU56T3CXY
• LMPR0103050004
• 2,4-Pentadienal, 5-(1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-, (S-(Z,E))-
• Abscisic aldehyde
• 41944-86-9
• (+)-abscisic aldehyde
• (+)-cis-ABA aldehyde
• (+)-cis-abscisic aldehyde
• (2Z,4E)-5-[(1S)-1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl]-3-methyl-2,4-pentadienal; (+)-Abscisyl aldehyde; Abscisic Aldehyde
• (+)-cis-abscisic acid aldehyde
• (2Z,4E)-5-[(1S)-1-hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl]-3-methylpenta-2,4-dienal
• +Expand

• InChIKey： RIKWDZWVHUIUAM-KICRZJJPSA-N
• Inchi： InChI=1S/C15H20O3/c1-11(6-8-16)5-7-15(18)12(2)9-13(17)10-14(15,3)4/h5-9,18H,10H2,1-4H3/b7-5+,11-6-/t15-/m1/s1
• SMILES： C\C(\C=C\C1(O)C(C)=CC(=O)CC1(C)C)=C/C=O |c:7|

Computed Properties

• Exact Mass: 248.14124450g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 248.14124450g/mol
• Heavy Atom Count: 18
• Complexity: 452
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Boiling Point: 408.2±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 214.8±25.2 °C
• Density: 1.1±0.1 g/cm3